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Compound of Interest

Compound Name: cis-ent-Tadalafil-d3

Cat. No.: B589109 Get Quote

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides a comprehensive overview of the safety, handling, and analytical

considerations for cis-ent-Tadalafil-d3, a deuterated isotopologue of the cis-enantiomer of

Tadalafil. Given the limited specific data on the deuterated form, this guide primarily relies on

the well-established safety profile of the parent compound, Tadalafil. The isotopic labeling is not

expected to significantly alter the toxicological properties but is crucial for its application in

pharmacokinetic and metabolic research.

Chemical and Physical Properties
The fundamental properties of cis-ent-Tadalafil-d3 are summarized below. Data for the parent

compound, Tadalafil, is included for comparison where specific data for the deuterated analog

is unavailable.
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Property cis-ent-Tadalafil-d3 Tadalafil

CAS Number 1329799-70-3 171596-29-5

Molecular Formula C₂₂H₁₆D₃N₃O₄ C₂₂H₁₉N₃O₄

Molecular Weight 392.42 g/mol 389.41 g/mol

IUPAC Name

(6S,12aR)-6-(1,3-Benzodioxol-

5-yl)-2-methyl-d3-

2,3,6,7,12,12a-

hexahydropyrazino[1',2':1,6]pyr

ido[3,4-b]indole-1,4-dione

(6R,12aR)-6-(1,3-benzodioxol-

5-yl)-2-methyl-2,3,6,7,12,12a-

hexahydropyrazino[1',2':1,6]pyr

ido[3,4-b]indole-1,4-dione

Appearance
White to off-white solid

(presumed)
White to off-white solid

Solubility
Practically insoluble in water

(presumed)
Practically insoluble in water

Storage Temperature +4°C Room temperature

Hazard Identification and Safety Precautions
The following hazard classifications are based on the parent compound, Tadalafil. Researchers

should handle cis-ent-Tadalafil-d3 with the same precautions.

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Precautionary Measures:

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to minimize

inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Toxicological Information
The toxicological data for Tadalafil provides a basis for assessing the potential health effects of

cis-ent-Tadalafil-d3.
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Test Species Route Value Notes

LD₅₀ Rat Oral > 2000 mg/kg

No mortality or

toxicity observed.

[1][2]

LD₅₀ Rabbit Dermal > 1000 mg/kg
No mortality

observed.[1][2]

TDLo Human (man) Oral 0.29 ml/kg
Lowest published

toxic dose.[3]

Health Effects:

Acute: May cause headache, back pain, muscle aches, flushing, and indigestion.[4] Can

cause irritation to the skin, eyes, and respiratory tract.[3]

Chronic: Animal studies on Tadalafil have indicated potential for testicular tissue changes

with chronic overexposure.[4]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Handling and Storage
Handling: Avoid creating dust. Use appropriate personal protective equipment.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents. Recommended storage

for a related compound is at +4°C.

Experimental Protocols
cis-ent-Tadalafil-d3 is primarily used as an internal standard in analytical methods for

quantifying Tadalafil in biological matrices. Below are generalized protocols for common

analytical techniques.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) for Purity and
Quantification
This method is suitable for determining the purity and concentration of Tadalafil and its

deuterated analog.

System: An HPLC system with a UV detector.

Column: Symmetry ODS C18 (4.6mm × 250mm, 5µm) or equivalent.

Mobile Phase: A mixture of Methanol and Acetonitrile (e.g., 35:65 v/v). The exact ratio may

need optimization.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 220 nm.

Sample Preparation:

Prepare a stock solution of cis-ent-Tadalafil-d3 in a suitable solvent (e.g., methanol or

acetonitrile).

Create a series of calibration standards by diluting the stock solution.

For biological samples, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step

is typically required to remove interfering substances.
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Analysis: Inject the prepared samples and standards into the HPLC system. The retention

time for Tadalafil is approximately 2.885 minutes under these conditions, and the deuterated

analog is expected to have a very similar retention time.

Gas Chromatography/Mass Spectrometry (GC/MS) for
Trace Level Detection
GC/MS can be used for sensitive detection, particularly in biological fluids.

Extraction: Isolate the analyte from the matrix (e.g., whole blood) using solid-phase

extraction (SPE).

Derivatization: Tadalafil requires derivatization to increase its volatility for GC analysis. A

common agent is N,O-bis(trimethylsilyl)-trifluoroacetamide (BSTFA) with 1%

trimethylchlorosilane (TMCS).

GC System: A gas chromatograph coupled to a mass spectrometer.

Column: A suitable capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

Injection: Splitless injection mode.

MS Detection: Electron ionization (EI) with selective ion monitoring (SIM) for enhanced

sensitivity and specificity. The mass fragments specific to the deuterated and non-deuterated

Tadalafil would be monitored.

Visualizations
Signaling Pathway of Tadalafil
Tadalafil is a selective inhibitor of phosphodiesterase type 5 (PDE5). Its mechanism of action

involves the nitric oxide (NO)/cyclic guanosine monophosphate (cGMP) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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